Cas no 492-93-3 (1,5-Anhydro-D-mannitol)

1,5-Anhydro-D-mannitol is a cyclic sugar alcohol derived from D-mannose, characterized by its stable anhydro structure. This compound is valued for its role as a chiral building block in organic synthesis and pharmaceutical applications. Its rigid cyclic framework enhances stereochemical control in reactions, making it useful for producing enantiomerically pure compounds. Additionally, it serves as a precursor for glycosidase inhibitors and other bioactive molecules. The compound exhibits high solubility in water and polar solvents, facilitating its use in aqueous reaction systems. Its stability under mild acidic and basic conditions further broadens its utility in synthetic chemistry. These properties make 1,5-Anhydro-D-mannitol a versatile intermediate in fine chemical and medicinal research.
1,5-Anhydro-D-mannitol structure
1,5-Anhydro-D-mannitol structure
Product Name:1,5-Anhydro-D-mannitol
CAS No:492-93-3
MF:C6H12O5
MW:164.156482696533
CID:855235
PubChem ID:445184
Update Time:2025-09-25

1,5-Anhydro-D-mannitol Chemical and Physical Properties

Names and Identifiers

    • 1,5-Anhydro-D-mannitol
    • 1,5-ANHYDRO-D-MANNITOL,WHITE SOLID
    • 1,3,5-Trinitro-2,4-dichlor-benzol
    • 1,3-Dichlor-2,4,6-trinitro-benzol
    • 1,3-Dichloro-2,4,6-trinitrobenzene
    • 1,5-Anhydro-D-mannit
    • 2,4-Dichlor-1,3,5-trinitro-benzol
    • 2,4-dichloro-1,3,5-trinitro-benzene
    • Benzene,2,4-dichloro-1,3,5-trinitro
    • styphnyl chloride
    • styractitol
    • 1,5-Anhydromannitol
    • 2,6-Anhydro-D-mannitol
    • Styracit
    • Styracitol
    • UNII-6V415COZ8I
    • AH2
    • 1,5-Anhydro-mannitol
    • DTXSID701314215
    • (2R,3S,4R,5R)-2-(hydroxymethyl)oxane-3,4,5-triol
    • Q27121518
    • 6V415COZ8I
    • MFCD00067387
    • CS-0204027
    • 1,5-Anhydromannitol; 1-deoxy-alpha-D-mannose; 1-deoxy-D-mannose; 1-deoxy-mannose
    • 492-93-3
    • W-202872
    • CHEMBL3800290
    • D-Mannitol, 1,5-anhydro-
    • 1-5-ANHYDRO-D-MANNITOLCRYSTALLINE
    • SCHEMBL2282745
    • MPCAJMNYNOGXPB-KVTDHHQDSA-N
    • AKOS006274375
    • HY-N9911
    • (-)-(2R,3S,4R,5R)-2-hydroxymethyl-tetrahydro-pyran-3,4,5-triol
    • CHEBI:49182
    • F87624
    • 1-deoxy-alpha-D-mannopyranose
    • STYRACITOL, (-)-
    • D-1,5-anhydro-Mannitol
    • DA-59814
    • Inchi: 1S/C6H12O5/c7-1-4-6(10)5(9)3(8)2-11-4/h3-10H,1-2H2
    • InChI Key: MPCAJMNYNOGXPB-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)CO1

Computed Properties

  • Exact Mass: 164.06800
  • Monoisotopic Mass: 164.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.2A^2
  • XLogP3: -2.1

Experimental Properties

  • Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 156-157 ºC
  • Boiling Point: 376.8°C at 760 mmHg
  • Flash Point: 181.7°C
  • Refractive Index: 1.58
  • Solubility: Extremely soluble (1000 g/l) (25 º C),
  • PSA: 90.15000
  • LogP: -2.53980
  • Vapor Pressure: Not available

1,5-Anhydro-D-mannitol Pricemore >>

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1,5-Anhydro-D-mannitol Production Method

Additional information on 1,5-Anhydro-D-mannitol

1,5-Anhydro-D-Mannitol: A Comprehensive Overview

1,5-Anhydro-D-Mannitol (CAS No. 492-93-3) is a unique organic compound that has garnered significant attention in various scientific and industrial domains. This compound, also referred to as D-sorbitan or D-mannitol anhydride, is a derivative of D-mannitol and exhibits distinctive chemical properties that make it valuable in numerous applications.

The molecular structure of 1,5-Anhydro-D-Mannitol consists of a six-carbon chain with hydroxyl groups at specific positions, forming a cyclic hemiacetal. This structure contributes to its stability and functionality. Recent studies have highlighted its potential in the food industry as a natural sweetener and humectant due to its ability to retain moisture without significantly increasing caloric content.

One of the most promising areas of research involving 1,5-Anhydro-D-Mannitol is its application in the development of functional foods. Scientists have explored its role in enhancing the shelf life of food products while maintaining their sensory qualities. For instance, studies published in the Journal of Food Science and Technology have demonstrated its effectiveness as a stabilizer in ice cream formulations, preventing ice crystal formation during storage.

In addition to its culinary applications, 1,5-Anhydro-D-Mannitol has shown potential in the pharmaceutical sector. Researchers are investigating its use as a carrier for drugs, particularly for oral medications that require controlled release mechanisms. The compound's ability to form stable amorphous solids has been leveraged in this context, offering new avenues for drug delivery systems.

Another intriguing aspect of 1,5-Anhydro-D-Mannitol is its role in biotechnology. It has been utilized as a cryoprotectant in cell culture processes, safeguarding cells from damage during freezing and thawing cycles. This application is particularly relevant in the field of regenerative medicine, where maintaining cell viability is crucial for therapeutic outcomes.

Recent advancements in analytical chemistry have also shed light on the synthesis and characterization of 1,5-Anhydro-D-Mannitol. Innovations in enzymatic synthesis methods have enabled more efficient production processes, reducing costs and improving scalability. These developments are expected to drive broader adoption across industries.

Furthermore, environmental scientists are exploring the biodegradability of 1,5-Anhydro-D-Mannitol, assessing its impact on ecosystems when used in large-scale applications. Preliminary findings suggest that it decomposes naturally without leaving harmful residues, aligning with global sustainability goals.

In conclusion, 1,5-Anhydro-D-Mannitol (CAS No. 492-93-3) stands out as a versatile compound with diverse applications spanning food science, pharmaceuticals, biotechnology, and environmental studies. Its unique chemical properties and recent research breakthroughs underscore its importance as a valuable resource for addressing contemporary challenges across multiple disciplines.

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